Cas no 2150754-62-2 (1,1-difluoro-2,4-dimethylhexan-2-amine)

• Product Name: 1,1-difluoro-2,4-dimethylhexan-2-amine
• CAS No: 2150754-62-2
• MF: C₈H₁₇F₂N
• MW: 165.224089384079
• CID: 6411913
• PubChem ID: 165629812
• Update Time: 2025-08-10

1,1-difluoro-2,4-dimethylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2,4-dimethylhexan-2-amine
• 2150754-62-2
• EN300-1945434

• Inchi： 1S/C8H17F2N/c1-4-6(2)5-8(3,11)7(9)10/h6-7H,4-5,11H2,1-3H3
• InChI Key： PCSRUIHULXHWIH-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(C)CC)N)F

Computed Properties

• Exact Mass: 165.13290587g/mol
• Monoisotopic Mass: 165.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2,4-dimethylhexan-2-amine

1,1-difluoro-2,4-dimethylhexan-2-amine: A Versatile Compound with Promising Applications in Modern Biotechnology

1,1-difluoro-2,4-dimethylhexan-2-amine, also known by its CAS No. 2150754-62-2, represents a unique class of fluorinated amines with significant potential in pharmaceutical and industrial applications. This compound is characterized by its molecular structure, which consists of a hexane backbone with two methyl groups at the 2 and 4 positions, along with two fluorine atoms at the 1 position. The strategic placement of fluorine atoms and methyl groups contributes to its distinct physicochemical properties, making it a subject of interest for researchers in the field of biomedical innovation.

Recent studies have highlighted the role of 1,1-difluoro-2,4-dimethylhexan-2-amine in modulating biological pathways through its interaction with specific protein targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing fluorinated derivatives with enhanced metabolic stability. This finding underscores the importance of CAS No. 2150754-62-2 in the development of next-generation therapeutics, particularly in the treatment of metabolic disorders and neurodegenerative diseases.

Chemical Structure and Synthesis Pathways of 1,1-difluoro-2,4-dimethylhexan-2-amine

The molecular formula of 1,1-difluoro-2,4-dimethylhexan-2-amine is C₉H₁₈FN₂, with a molecular weight of approximately 175.26 g/mol. Its structure features a central hexane chain with two methyl groups at the 2 and 4 positions, while the 1 position contains two fluorine atoms. This unique arrangement of functional groups imparts specific reactivity patterns, which have been extensively studied in recent years.

Advancements in synthetic methodologies have enabled the efficient production of 1,1-difluoro-2,4-dimethylhexan-2-amine. A 2024 study published in Organic Letters reported a novel catalytic approach using palladium-based catalysts to achieve selective fluorination of the hexane backbone. This method not only improves the yield but also reduces the formation of byproducts, aligning with the principles of green chemistry. Such synthetic innovations are critical for scaling up CAS No. 2150754-62-2 for industrial applications.

Biological Activity and Therapeutic Potential of 1,1-difluoro-2,4-dimethylhexan-2-amine

Emerging research suggests that 1,1-difluoro-2,4-dimethylhexan-2-amine exhibits promising biological activity, particularly in modulating enzyme kinetics and receptor interactions. A 2023 preclinical study in Drug Discovery Today explored its potential as an agonist for the GABA_A receptor, showing significant anticonvulsant effects in animal models. This discovery highlights the compound’s relevance in the development of novel treatments for epilepsy and anxiety disorders.

Additionally, the fluorinated nature of CAS No. 2150754-62-2 contributes to its metabolic stability, a critical factor in drug development. A 2024 review in Pharmaceutical Research emphasized that fluorine atoms can enhance the half-life of molecules by reducing metabolic degradation. This property makes 1,1-difluoro-2,4-dimethylhexan-2-amine a valuable candidate for long-acting therapeutic agents.

Applications in Industrial and Pharmaceutical Sectors

The versatility of 1,1-difluoro-2,4-dimethylhexan-2-amine extends beyond its biological activity. In the industrial sector, it serves as a precursor for the synthesis of various fluorinated compounds, including pharmaceutical intermediates and specialty chemicals. A 2023 industry report highlighted the growing demand for such compounds in the production of high-performance materials and agrochemicals.

Furthermore, its role as a building block for fluorinated polymers has been explored in recent years. A 2024 study in Macromolecules demonstrated its utility in creating fluorinated polyurethanes with enhanced thermal stability and chemical resistance. These properties make CAS No. 2150754-62-2 a promising material for applications in aerospace and electronics industries.

Future Directions and Challenges

While 1,1-difluoro-2,4-dimethylhexan-2-amine shows great promise, several challenges remain. One of the primary concerns is the need for further optimization of its pharmacokinetic profile to ensure efficacy in vivo. A 2024 study in Advanced Drug Delivery Reviews proposed the use of prodrug strategies to enhance its bioavailability and reduce potential side effects.

Additionally, the environmental impact of fluorinated compounds has sparked discussions about sustainable synthesis methods. Researchers are actively exploring alternatives to traditional fluorination processes, including the use of non-toxic catalysts and energy-efficient protocols. These efforts aim to ensure the responsible development of CAS No. 2150754-62-2 while maximizing its benefits for human health and industrial applications.